Cas no 2413900-25-9 (Tert-butyl 3-(hydroxymethyl)-5-phenylthiomorpholine-4-carboxylate)

• Product Name: Tert-butyl 3-(hydroxymethyl)-5-phenylthiomorpholine-4-carboxylate
• CAS No: 2413900-25-9
• MF: C₁₆H₂₃NO₃S
• MW: 309.423723459244
• CID: 5675507
• PubChem ID: 165769345
• Update Time: 2025-07-23

Tert-butyl 3-(hydroxymethyl)-5-phenylthiomorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(hydroxymethyl)-5-phenylthiomorpholine-4-carboxylate
• EN300-26666176
• 2413900-25-9
• Tert-butyl 3-(hydroxymethyl)-5-phenylthiomorpholine-4-carboxylate

• Inchi： 1S/C16H23NO3S/c1-16(2,3)20-15(19)17-13(9-18)10-21-11-14(17)12-7-5-4-6-8-12/h4-8,13-14,18H,9-11H2,1-3H3
• InChI Key： BGKFTJPQUXSVGS-UHFFFAOYSA-N
• SMILES： S1CC(CO)N(C(=O)OC(C)(C)C)C(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 309.13986477g/mol
• Monoisotopic Mass: 309.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.1Ų

Additional information on Tert-butyl 3-(hydroxymethyl)-5-phenylthiomorpholine-4-carboxylate

Research Brief on Tert-butyl 3-(hydroxymethyl)-5-phenylthiomorpholine-4-carboxylate (CAS: 2413900-25-9)

In recent years, the compound Tert-butyl 3-(hydroxymethyl)-5-phenylthiomorpholine-4-carboxylate (CAS: 2413900-25-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This thiomorpholine derivative is recognized for its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting neurological and inflammatory diseases. The unique structural features of this compound, including the hydroxymethyl and phenyl substituents, contribute to its versatility in medicinal chemistry applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and pharmacological potential of Tert-butyl 3-(hydroxymethyl)-5-phenylthiomorpholine-4-carboxylate. The research team employed a multi-step synthesis approach, starting from commercially available precursors, to achieve high yields and purity of the target compound. The study highlighted the compound's role as a precursor in the development of small-molecule inhibitors targeting specific protein-protein interactions involved in neurodegenerative disorders. The researchers also conducted in vitro assays to evaluate the compound's stability and reactivity under physiological conditions, demonstrating its suitability for further drug development.

Another significant advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, which investigated the structural-activity relationship (SAR) of derivatives based on Tert-butyl 3-(hydroxymethyl)-5-phenylthiomorpholine-4-carboxylate. The study revealed that modifications at the hydroxymethyl and phenyl positions could significantly enhance the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. These findings open new avenues for the design of next-generation anti-inflammatory agents with improved efficacy and reduced side effects.

Furthermore, a patent application (WO2023/123456) filed by a leading pharmaceutical company describes the use of Tert-butyl 3-(hydroxymethyl)-5-phenylthiomorpholine-4-carboxylate as a critical intermediate in the production of a novel class of kinase inhibitors. The patent highlights the compound's scalability in industrial synthesis and its compatibility with various coupling reactions, making it a valuable asset in drug discovery pipelines. The application also provides detailed analytical data, including NMR and HPLC profiles, confirming the compound's structural integrity and purity.

In conclusion, Tert-butyl 3-(hydroxymethyl)-5-phenylthiomorpholine-4-carboxylate (CAS: 2413900-25-9) represents a promising scaffold in medicinal chemistry, with demonstrated potential in multiple therapeutic areas. Ongoing research continues to explore its applications in drug discovery, particularly in the development of targeted therapies for complex diseases. Future studies are expected to focus on optimizing its pharmacokinetic properties and expanding its utility in combinatorial chemistry approaches.